Cas no 557795-26-3 (N-(3-Piperazin-1-ylpropyl)ethane-1,2-diamine)
557795-26-3 structure
Product Name:N-(3-Piperazin-1-ylpropyl)ethane-1,2-diamine
CAS No:557795-26-3
MF:C9H22N4
MW:186.297781467438
CID:944487
Update Time:2023-08-02
N-(3-Piperazin-1-ylpropyl)ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine,N-[3-(1-piperazinyl)propyl]-(9CI)
- N'-(3-piperazin-1-ylpropyl)ethane-1,2-diamine
- N-(3-PIPERAZIN-1-YLPROPYL)ETHANE-1,2-DIAMINE
- N-(3-Piperazin-1-ylpropyl)ethane-1,2-diamine
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- Inchi: 1S/C9H22N4/c10-2-4-11-3-1-7-13-8-5-12-6-9-13/h11-12H,1-10H2
- InChI Key: NACQTMJBDMQQFN-UHFFFAOYSA-N
- SMILES: N1(CCCNCCN)CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 112
- Topological Polar Surface Area: 53.3
N-(3-Piperazin-1-ylpropyl)ethane-1,2-diamine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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